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Compound of Interest

Compound Name: Antidepressant agent 2

Cat. No.: B15561857 Get Quote

For Immediate Release

Shanghai, China – December 11, 2025 – An in-depth investigation into the chemical

designated as "Antidepressant agent 2" reveals a significant gap in publicly accessible

scientific literature, hindering the creation of a comprehensive technical guide on its synthesis

and characterization. While the identity of the compound has been established, detailed

experimental protocols, characterization data, and biological pathways remain largely

undisclosed in the public domain.

"Antidepressant agent 2" is identified as the chemical compound with the Chemical Abstracts

Service (CAS) number 2822600-09-7. Its systematic IUPAC name is 3-[3-[3-[[(3-

chlorophenyl)sulfonyl]methyl]-1-pyrrolidinyl]propyl]-6-fluoro-1,2-benzisoxazole, and it

possesses the molecular formula C₂₁H₂₂ClFN₂O₃S.

Despite its availability from various chemical suppliers as a research chemical, a thorough

search of scientific databases and patent literature did not yield any publications detailing its

synthetic route, spectroscopic characterization, or pharmacological evaluation. The primary

information available comes from supplier websites, which consistently note that the compound

"exerts pronounced antidepressant activity (MED 0.1 mg/kg)". However, the underlying data to

support this claim, including the experimental models and specific results, are not provided.

This lack of detailed public information makes it impossible to fulfill the request for an in-depth

technical guide that includes experimental protocols, quantitative data summaries, and

signaling pathway diagrams. The scientific community relies on published, peer-reviewed data
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to build upon existing knowledge, and in the case of "Antidepressant agent 2," this

foundational information appears to be proprietary or has not yet been disseminated through

academic or patent channels.

Researchers, scientists, and drug development professionals interested in this compound are

advised to directly contact the chemical suppliers who list "Antidepressant agent 2" in their

catalogs. These companies may be able to provide more detailed technical information, such

as a certificate of analysis, and potentially shed light on the origins and intended research

applications of the molecule.

Without access to primary research articles or patents, any attempt to create a comprehensive

guide on the synthesis and characterization of "Antidepressant agent 2" would be speculative

and fall short of the rigorous, data-driven requirements of the scientific community.

Compound Identification:
Identifier Value

Common Name Antidepressant agent 2

CAS Number 2822600-09-7

IUPAC Name
3-[3-[3-[[(3-chlorophenyl)sulfonyl]methyl]-1-

pyrrolidinyl]propyl]-6-fluoro-1,2-benzisoxazole

Molecular Formula C₂₁H₂₂ClFN₂O₃S

Reported Activity
Pronounced antidepressant activity (MED 0.1

mg/kg)

Note: The minimal effective dose (MED) of 0.1 mg/kg is a claim made by chemical suppliers

and has not been independently verified through publicly available research.

Due to the absence of detailed experimental data, the creation of diagrams for signaling

pathways, experimental workflows, or logical relationships using Graphviz is not feasible at this

time. The core requirement of providing detailed methodologies for key experiments cannot be

met based on the currently available information.
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To cite this document: BenchChem. [Unveiling "Antidepressant Agent 2": A Research
Chemical Shrouded in Limited Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561857#antidepressant-agent-2-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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